Cas no 1704949-83-6 ((3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid
• CAS No: 1704949-83-6
• MF: C₁₇H₁₆BrNO₄
• MW: 378.217244148254
• CID: 6288885
• PubChem ID: 93481053
• Update Time: 2025-05-23

(3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid
• EN300-1163295
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-bromophenyl)propanoic acid
• 1704949-83-6

• Inchi： 1S/C17H16BrNO4/c18-14-9-5-4-8-13(14)15(10-16(20)21)19-17(22)23-11-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)/t15-/m0/s1
• InChI Key： QNAVDTUKOYEDGH-HNNXBMFYSA-N
• SMILES： BrC1C=CC=CC=1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 377.02627g/mol
• Monoisotopic Mass: 377.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid

Research Briefing on (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid (CAS: 1704949-83-6)

The compound (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid (CAS: 1704949-83-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the bromophenyl moiety and the benzyloxycarbonyl protecting group, make it a versatile building block for the development of targeted therapies. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its purity and stability under various conditions.

In vitro studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against several disease-relevant proteases, including those implicated in cancer and inflammatory disorders. The bromophenyl group, in particular, has been shown to enhance binding affinity to specific enzyme active sites, thereby improving selectivity and reducing off-target effects. These findings suggest that (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid could serve as a scaffold for the design of next-generation therapeutics.

Further investigations into the pharmacokinetic properties of this compound are underway, with preliminary data indicating favorable metabolic stability and oral bioavailability. Researchers are also exploring its potential as a prodrug, leveraging the benzyloxycarbonyl group for controlled release in vivo. Collaborative efforts between academic and industrial laboratories are accelerating the translation of these discoveries into clinical applications.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid represents a promising candidate for further development in medicinal chemistry. Its synthetic accessibility, coupled with its demonstrated biological activity, positions it as a valuable tool for addressing unmet medical needs. Future research should focus on optimizing its derivatives for enhanced efficacy and safety profiles, paving the way for potential therapeutic breakthroughs.